Cas no 2171179-30-7 ((2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-3-hydroxypropanoic acid)

• Product Name: (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-3-hydroxypropanoic acid
• CAS No: 2171179-30-7
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 6054489
• PubChem ID: 165535111
• Update Time: 2025-11-01

(2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-3-hydroxypropanoic acid
• 2171179-30-7
• EN300-1515950
• (2S)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-3-hydroxypropanoic acid

• Inchi： 1S/C26H24N2O6/c29-14-23(25(31)32)28-24(30)13-16-9-11-17(12-10-16)27-26(33)34-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22-23,29H,13-15H2,(H,27,33)(H,28,30)(H,31,32)/t23-/m0/s1
• InChI Key： SWTGKYCKUJAQIE-QHCPKHFHSA-N
• SMILES： O(C(NC1C=CC(=CC=1)CC(N[C@H](C(=O)O)CO)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-3-hydroxypropanoic acid

Research Brief on (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-3-hydroxypropanoic acid (CAS: 2171179-30-7)

In recent years, the compound (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-3-hydroxypropanoic acid (CAS: 2171179-30-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino acid structure, plays a pivotal role in peptide synthesis and drug development. Its unique chemical properties make it a valuable building block for the creation of novel therapeutic agents, particularly in the areas of oncology, immunology, and neurodegenerative diseases.

Recent studies have focused on optimizing the synthesis of (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-3-hydroxypropanoic acid to enhance its yield and purity. Advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) have been employed to achieve these goals. Researchers have also explored its potential as a precursor for the development of targeted drug delivery systems, leveraging its ability to conjugate with various bioactive molecules.

One of the most promising applications of this compound is in the design of peptide-based therapeutics. Its incorporation into peptide sequences has been shown to improve stability and bioavailability, addressing some of the key challenges in peptide drug development. Additionally, its role in the synthesis of peptidomimetics has opened new avenues for the treatment of diseases that were previously considered undruggable.

In the context of oncology, (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-3-hydroxypropanoic acid has been utilized to develop inhibitors targeting specific protein-protein interactions involved in cancer progression. Recent preclinical studies have demonstrated its efficacy in disrupting these interactions, leading to reduced tumor growth and metastasis. These findings highlight its potential as a cornerstone in the development of next-generation anticancer therapies.

Furthermore, the compound's compatibility with various bioconjugation techniques has facilitated its use in the creation of antibody-drug conjugates (ADCs). These ADCs combine the specificity of monoclonal antibodies with the cytotoxic effects of small-molecule drugs, offering a targeted approach to cancer treatment. The ability of (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-3-hydroxypropanoic acid to serve as a linker in these conjugates has been particularly noteworthy, as it ensures stability and controlled release of the therapeutic payload.

In conclusion, (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-3-hydroxypropanoic acid (CAS: 2171179-30-7) represents a versatile and invaluable tool in modern pharmaceutical research. Its applications span from peptide synthesis to the development of targeted therapies, underscoring its significance in advancing drug discovery and development. Ongoing research continues to uncover new possibilities for this compound, solidifying its role as a key player in the field of chemical biology and medicine.